Cas no 20876-29-3 (2-(5-Methoxy-2-nitrophenyl)acetic acid)

• Product Name: 2-(5-Methoxy-2-nitrophenyl)acetic acid
• CAS No: 20876-29-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD00047735
• CID: 239629
• PubChem ID: 13254126
• Update Time: 2025-06-12

2-(5-Methoxy-2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxy-2-nitrophenyl)acetic acid
• (5-METHOXY-2-NITROPHENYL)ACETIC ACID,
• 5-Methoxy-2-nitrophenylacetic Acid
• Benzeneaceticacid, 5-methoxy-2-nitro-
• (5-Methoxy-2-nitro-phenyl)-essigsaeure
• 2-Nitro-5-methoxy-phenylessigsaeure
• 5-methoxy-2-nitrobenzene-acetic acid
• Benzeneaceticacid,5-methoxy-2-nitro
• (5-Methoxy-2-nitrophenyl)acetic acid
• (5-METHOXY-2-NITRO-PHENYL)-ACETIC ACID
• 5-Methoxy-2-nitrobenzeneacetic acid
• AK113428
• 5-Methoxy-2-nitrophenylaceticAcid
• QBRHCFNZQWZEQM-UHFFFAOYSA-N
• 0675AB
• AB02065
• TRA0030385
• FT-0730065
• MFCD00047735
• 2-(5-methoxy-2-nitro-phenyl)acetic acid;5-Methoxy-2-nitrophenylacetic Acid
• DTXSID30532162
• 20876-29-3
• CS-11424
• SY020300
• SCHEMBL3750320
• AKOS005145210
• AC-29353
• A814995
• CS-W002234
• EN300-1855079
• BENZENEACETIC ACID, 5-METHOXY-2-NITRO-

• MDL： MFCD00047735
• Inchi： 1S/C9H9NO5/c1-15-7-2-3-8(10(13)14)6(4-7)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： QBRHCFNZQWZEQM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data available
• Density: 1.382±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178.5 ºC
• Boiling Point: 404.7℃ at 760 mmHg
• Flash Point: 198.5 °C
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 92.35000
• LogP: 1.75370

2-(5-Methoxy-2-nitrophenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Additional information on 2-(5-Methoxy-2-nitrophenyl)acetic acid

Research Brief on 2-(5-Methoxy-2-nitrophenyl)acetic acid (CAS: 20876-29-3): Recent Advances and Applications

2-(5-Methoxy-2-nitrophenyl)acetic acid (CAS: 20876-29-3) is a chemically significant compound that has garnered attention in recent years due to its potential applications in pharmaceutical and biochemical research. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, properties, and potential therapeutic applications. The information presented here is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 2-(5-Methoxy-2-nitrophenyl)acetic acid as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the methoxy and nitro functional groups, make it a versatile building block for the development of novel pharmaceuticals. For instance, researchers have explored its use in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents targeting inflammatory pathways. The compound's ability to modulate specific biochemical pathways has also been investigated, with promising results in preclinical models.

One of the notable advancements in the study of 2-(5-Methoxy-2-nitrophenyl)acetic acid is its application in drug discovery and development. A recent publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting specific enzymes involved in disease progression. The study utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and its derivatives, providing valuable insights into its chemical behavior and reactivity. These findings underscore the compound's potential as a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(5-Methoxy-2-nitrophenyl)acetic acid has also been investigated for its role in agrochemical research. A study published in the Journal of Agricultural and Food Chemistry explored its use as a scaffold for developing new pesticides with improved efficacy and environmental safety. The researchers synthesized several derivatives and evaluated their biological activity against common agricultural pests. The results indicated that certain derivatives exhibited significant pesticidal activity, suggesting the compound's potential in addressing challenges in sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-(5-Methoxy-2-nitrophenyl)acetic acid. Recent research has focused on improving synthetic methodologies to enhance yield and purity while minimizing environmental impact. For example, a study in Green Chemistry reported a novel catalytic approach that significantly reduced the use of hazardous reagents and solvents, aligning with the principles of green chemistry. Such advancements are critical for the compound's broader adoption in industrial and pharmaceutical applications.

In conclusion, 2-(5-Methoxy-2-nitrophenyl)acetic acid (CAS: 20876-29-3) continues to be a compound of significant interest in the fields of medicinal chemistry and agrochemical research. Its versatility as a synthetic intermediate and its potential therapeutic and agricultural applications make it a valuable subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and explore new derivatives with enhanced bioactivity. This research brief serves as a comprehensive update on the latest findings and underscores the compound's potential to contribute to advancements in the chemical and biological sciences.